Cas no 1804004-30-5 (Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804004-30-5
• MF: C₁₁H₉F₅INO₃
• MW: 425.090553045273
• CID: 4838328
• Update Time: 2025-05-20

Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H9F5INO3/c1-2-20-8(19)4-6-5(9(12)13)3-7(17)18-10(6)21-11(14,15)16/h3,9H,2,4H2,1H3
• InChI Key： OSBLFCKEOTXVST-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=N1)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate

Recent Advances in the Study of Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804004-30-5)

Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate (CAS: 1804004-30-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting central nervous system (CNS) disorders.

The structural features of Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate make it a versatile building block for the synthesis of complex molecules. The presence of the iodine atom at the 6-position allows for further functionalization via cross-coupling reactions, while the trifluoromethoxy group enhances the metabolic stability and lipophilicity of the resulting compounds. Recent research has explored its use in Suzuki-Miyaura and Sonogashira coupling reactions to generate libraries of derivatives with potential biological activity.

One of the most notable applications of this compound is in the development of agrochemicals. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate exhibit potent herbicidal activity against a broad spectrum of weeds. The study highlighted the compound's ability to inhibit key enzymes in the shikimate pathway, making it a promising candidate for next-generation herbicides with reduced environmental impact.

In the pharmaceutical sector, research has focused on the compound's potential as a precursor for CNS-active drugs. A recent patent application (WO2023056789) disclosed the use of Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate in the synthesis of novel GABA-A receptor modulators. These modulators showed significant anxiolytic and anticonvulsant effects in preclinical models, suggesting potential applications in the treatment of anxiety disorders and epilepsy.

The synthetic routes to Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate have also been optimized in recent studies. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthesis of the compound using continuous flow chemistry. This approach not only improved the yield and purity of the product but also reduced the environmental footprint of the synthesis, aligning with the principles of green chemistry.

Despite these advances, challenges remain in the large-scale production and application of Ethyl 4-(difluoromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-acetate. Issues such as the stability of the trifluoromethoxy group under certain reaction conditions and the need for more efficient purification methods are areas of ongoing research. Future studies are expected to focus on addressing these challenges while exploring new applications of this versatile compound in medicinal chemistry and materials science.